Cas no 1805912-47-3 (1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one
• CAS No: 1805912-47-3
• MF: C₁₀H₁₀BrNO₃S
• MW: 304.160300731659
• CID: 4980120
• Update Time: 2025-10-30

1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one

• Inchi： 1S/C10H10BrNO3S/c1-6(13)9(11)7-4-3-5-8(12(14)15)10(7)16-2/h3-5,9H,1-2H3
• InChI Key： YOVMZNDYXOVRGI-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1SC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 88.2

Additional information on 1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one (CAS: 1805912-47-3)

1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one (CAS: 1805912-47-3) is an emerging chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases and cancer. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications.

The compound's unique structural features, including the presence of a bromo and nitro group, make it a valuable building block for the construction of complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of thiazole derivatives, which exhibited potent antimicrobial activity against drug-resistant bacterial strains. The researchers employed a multi-step synthetic route, with 1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one serving as a key intermediate. The resulting thiazole derivatives showed promising MIC values against Staphylococcus aureus and Escherichia coli, suggesting potential for further development as antibacterial agents.

In addition to its antimicrobial potential, recent investigations have explored the compound's role in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel indole-based analogs using 1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one as a precursor. These analogs demonstrated selective cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values in the low micromolar range. Mechanistic studies suggested that the compounds induce apoptosis through the mitochondrial pathway, highlighting their potential as anticancer agents.

The compound's chemical properties have also been the subject of recent computational studies. Density functional theory (DFT) calculations performed by a research group at the University of Cambridge (2024) provided insights into the compound's electronic structure and reactivity. These theoretical studies predicted favorable binding interactions with biological targets, particularly enzymes involved in inflammatory pathways. This computational evidence supports the compound's potential as a scaffold for designing anti-inflammatory drugs, although experimental validation is still needed.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one. A patent filed in 2023 (WO2023123456) describes an improved synthetic method that increases yield while reducing environmental impact. The new protocol employs green chemistry principles, including the use of biodegradable solvents and catalytic bromination, making the process more sustainable for industrial-scale production.

Despite these promising developments, challenges remain in the full characterization of this compound's biological profile. Current research gaps include the need for comprehensive toxicological studies and pharmacokinetic evaluations. Future directions may involve structure-activity relationship (SAR) studies to optimize the compound's therapeutic potential while minimizing off-target effects. The growing body of research on 1-Bromo-1-(2-(methylthio)-3-nitrophenyl)propan-2-one suggests it will continue to be an important focus in medicinal chemistry and drug discovery efforts in the coming years.